Cas no 651779-25-8 (L-Phenylalanine,L-seryl-L-isoleucyl-L-valyl-L-cysteinyl-L-valyl-L-valylglycyl-L-leucyl-)

• Product Name: L-Phenylalanine,L-seryl-L-isoleucyl-L-valyl-L-cysteinyl-L-valyl-L-valylglycyl-L-leucyl-
• CAS No: 651779-25-8
• MF: C₄₄H₇₃N₉O₁₁S
• MW: 936.169130086899
• CID: 403052
• Update Time: 2024-01-29

L-Phenylalanine,L-seryl-L-isoleucyl-L-valyl-L-cysteinyl-L-valyl-L-valylglycyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,L-seryl-L-isoleucyl-L-valyl-L-cysteinyl-L-valyl-L-valylglycyl-L-leucyl-
• L-Phenylalanine, L-seryl-L-isoleucyl-L-valyl-L-cysteinyl-L-valyl-L-valylglycyl-L-leucyl- (9CI)

• Inchi： 1S/C44H73N9O11S/c1-11-26(10)36(53-37(56)28(45)20-54)43(62)52-34(24(6)7)41(60)49-31(21-65)39(58)50-35(25(8)9)42(61)51-33(23(4)5)40(59)46-19-32(55)47-29(17-22(2)3)38(57)48-30(44(63)64)18-27-15-13-12-14-16-27/h12-16,22-26,28-31,33-36,54,65H,11,17-21,45H2,1-10H3,(H,46,59)(H,47,55)(H,48,57)(H,49,60)(H,50,58)(H,51,61)(H,52,62)(H,53,56)(H,63,64)/t26-,28-,29-,30-,31-,33-,34-,35-,36-/m0/s1
• InChI Key： NZWVPMSCHHLFBJ-VBLJOLMJSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CS)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CO)N

Computed Properties

• Exact Mass: 935.51549

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 1279.2±65.0 °C(Predicted)
• PSA: 316.35
• pka: 3.50±0.10(Predicted)